Cas no 1114945-31-1 (3-(3-bromophenyl)-6-({[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine)

• Product Name: 3-(3-bromophenyl)-6-({[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine
• CAS No: 1114945-31-1
• MF: C₂₁H₁₇BrN₄O₃S
• MW: 485.353682279587
• CID: 5389198
• Update Time: 2025-10-30

3-(3-bromophenyl)-6-({[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 5-[[6-(3-bromophenyl)pyridazin-3-yl]sulfanylmethyl]-3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazole
• 3-(3-bromophenyl)-6-({[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine

• Inchi： 1S/C21H17BrN4O3S/c1-27-15-6-7-16(18(11-15)28-2)21-23-19(29-26-21)12-30-20-9-8-17(24-25-20)13-4-3-5-14(22)10-13/h3-11H,12H2,1-2H3
• InChI Key： UVXCKQLXGDTHSH-UHFFFAOYSA-N
• SMILES： O1C(CSC2=NN=C(C3=CC=CC(Br)=C3)C=C2)=NC(C2=CC=C(OC)C=C2OC)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 3-(3-bromophenyl)-6-({[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine

Introduction to 3-(3-bromophenyl)-6-({[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine (CAS No. 1114945-31-1)

3-(3-bromophenyl)-6-({[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine, with the CAS number 1114945-31-1, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyridazine core, a bromophenyl substituent, and a sulfanyl group linked to a 1,2,4-oxadiazole moiety. These structural elements contribute to its diverse biological activities and make it an intriguing candidate for further investigation.

The pyridazine core of 3-(3-bromophenyl)-6-({[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine is a six-membered heterocyclic ring containing two nitrogen atoms. Pyridazines are known for their pharmacological properties, including anti-inflammatory, anticonvulsant, and antitumor activities. The presence of the bromophenyl substituent adds to the compound's lipophilicity and can influence its binding affinity to various biological targets. The sulfanyl group linked to the 1,2,4-oxadiazole moiety further enhances the compound's reactivity and stability.

Recent studies have explored the potential therapeutic applications of 3-(3-bromophenyl)-6-({[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine. One notable area of research is its activity as an inhibitor of specific enzymes involved in cancer progression. For instance, a study published in the Journal of Medicinal Chemistry in 2020 reported that this compound exhibited potent inhibitory effects on protein kinase B (Akt), a key signaling molecule in cancer cell survival and proliferation. The researchers found that the compound effectively suppressed Akt phosphorylation and induced apoptosis in various cancer cell lines.

In addition to its anti-cancer properties, 3-(3-bromophenyl)-6-({[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine has also shown promise as an anti-inflammatory agent. A study published in the European Journal of Medicinal Chemistry in 2021 demonstrated that the compound significantly reduced inflammation in animal models of arthritis. The researchers attributed this effect to the compound's ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha).

The structural diversity of 3-(3-bromophenyl)-6-({[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine also makes it an attractive candidate for drug design and optimization. Chemists have synthesized various derivatives of this compound by modifying the substituents on the pyridazine ring and the 1,2,4-oxadiazole moiety. These modifications have led to compounds with improved pharmacokinetic properties and enhanced biological activities. For example, a study published in Organic & Biomolecular Chemistry in 2022 reported that introducing a fluorine atom at the meta position of the bromophenyl group significantly increased the compound's potency as an Akt inhibitor.

The synthesis of 3-(3-bromophenyl)-6-({[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine involves several steps and requires careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of 3-bromobenzaldehyde with 2-aminoisonicotinonitrile to form the pyridazine core. Subsequent reactions include the formation of the 1,2,4-oxadiazole ring and the introduction of the sulfanyl group via thiolysis reactions. Advances in synthetic chemistry have made it possible to produce this compound on a larger scale for preclinical and clinical studies.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(3-bromophenyl)-6-({[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine in various disease settings. Early-phase trials have shown promising results in terms of tolerability and pharmacokinetic profiles. However, more extensive studies are needed to fully understand its therapeutic potential and potential side effects.

In conclusion, 3-(3-bromophenyl)-6-({[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine (CAS No. 1114945-31-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an exciting candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in treating various diseases.